![molecular formula C23H23BrN2O5 B2753646 3-(2-bromophenoxy)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one CAS No. 951933-43-0](/img/structure/B2753646.png)
3-(2-bromophenoxy)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-bromophenoxy)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C23H23BrN2O5 and its molecular weight is 487.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Morpholine Applications in Scientific Research
Cyclic Heterotetrameric and Low-dimensional Hydrogen-bonded Polymeric Structures : Morpholine derivatives have been studied for their ability to form complex hydrogen-bonded structures with different acids, showing potential for creating diverse molecular architectures. These structures have applications in understanding molecular interactions and designing materials with specific physical properties (Smith & Lynch, 2016).
Synthesis Transformations : Research into the treatment of fluorinated α-bromoenones with amino diols leading to compounds with condensed morpholine and oxetane rings shows the utility of morpholine in organic synthesis, particularly in creating bicyclic compounds with potential biological activities (Rulev et al., 2019).
Bromophenols in Scientific Research
Antioxidant Activity : Bromophenols isolated from marine algae have demonstrated significant antioxidant activity, suggesting their potential use in preventing oxidative stress and related diseases. These compounds could be useful in developing natural antioxidant supplements or in food preservation (Li et al., 2011).
Synthetic Applications and Bioactivity : Synthesis of bromophenol derivatives has revealed their potential for creating compounds with antimicrobial, anticancer, and enzyme inhibitory activities. This highlights the role of bromophenols in drug discovery and the development of new therapeutic agents (Rezai et al., 2018).
properties
IUPAC Name |
3-(2-bromophenoxy)-9-(2-morpholin-4-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23BrN2O5/c24-18-3-1-2-4-20(18)31-21-14-29-23-16(22(21)27)5-6-19-17(23)13-26(15-30-19)8-7-25-9-11-28-12-10-25/h1-6,14H,7-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XULJNBMSZWJLTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCN2CC3=C(C=CC4=C3OC=C(C4=O)OC5=CC=CC=C5Br)OC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23BrN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.